Cas no 1902906-54-0 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide
• CAS No: 1902906-54-0
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5549527
• Update Time: 2025-10-29

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide

• Inchi： 1S/C16H24N2O4/c1-10-13(11(2)22-18-10)4-6-16(19)17-12-3-5-14-15(9-12)21-8-7-20-14/h12,14-15H,3-9H2,1-2H3,(H,17,19)
• InChI Key： QONXGSVWOAHLBI-UHFFFAOYSA-N
• SMILES： C(NC1CCC2C(C1)OCCO2)(=O)CCC1=C(C)ON=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide

Introduction to 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide (CAS No. 1902906-54-0)

The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide, identified by its CAS number 1902906-54-0, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both an oxazole ring and a benzodioxin moiety in its structure suggests a high degree of molecular complexity, which may contribute to its pharmacological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. The oxazole scaffold, characterized by a five-membered ring containing two oxygen atoms, is known for its versatility in medicinal chemistry. It has been incorporated into various bioactive molecules, demonstrating properties such as antimicrobial, anti-inflammatory, and antiviral activities. In particular, the 3,5-dimethyl substitution on the oxazole ring enhances its stability and binding affinity to biological targets.

The second key structural component of this compound is the octahydro-1,4-benzodioxin moiety. This seven-membered lactam ring is part of a larger class of benzodioxane derivatives, which are widely recognized for their pharmacological significance. Benzodioxane derivatives have been explored for their potential in treating neurological disorders, cardiovascular diseases, and even certain types of cancer. The N-substituted propanamide group further modifies the electronic properties of the molecule, influencing its interactions with biological receptors.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The combination of the oxazole and benzodioxin moieties creates a multifunctional platform that can be further modified to optimize pharmacokinetic and pharmacodynamic properties. Current research in medicinal chemistry emphasizes the development of molecules with dual or multiple mechanisms of action to improve therapeutic efficacy and reduce side effects.

In vitro studies have begun to elucidate the biological activity of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide. Preliminary data suggest that it exhibits promising interactions with certain enzymes and receptors involved in inflammation and pain pathways. These findings align with the growing interest in targeting these pathways for therapeutic intervention. The compound's ability to modulate these pathways could make it a valuable candidate for further development into a novel drug.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to construct both the oxazole and benzodioxin cores efficiently. Techniques such as cyclization reactions and nucleophilic substitutions have been employed to achieve the desired framework. The introduction of the 3,5-dimethyl group on the oxazole ring requires precise control over reaction conditions to ensure high yield and purity.

The pharmacokinetic profile of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide is another critical factor that must be evaluated during drug development. Studies on its solubility, stability, and metabolic pathways will provide insights into its potential bioavailability and duration of action. These parameters are essential for determining whether the compound can progress to clinical trials and ultimately reach patients in need.

Comparative analysis with existing drugs that target similar pathways will also be crucial in assessing the novelty and advantages of this compound. By understanding how it differs from current treatments, researchers can identify potential areas for improvement or unique applications where it may outperform existing options. This comparative approach is fundamental in modern drug discovery and development.

The future direction of research on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(octahydro-1,4-benzodioxin-6-yl)propanamide will likely involve optimizing its chemical structure for better pharmacological properties. This could include modifications to enhance binding affinity, reduce toxicity, or improve metabolic stability. Additionally, exploring its potential in preclinical models will provide further evidence of its therapeutic value before moving into human trials.

In conclusion,3-(3,5-dimethyl-1,2-oxazol-4-ylyl)-N-(octahydro-l,l-benzodioxin~6-yI)propanamide (CAS No 1902906~54~0) stands as a promising candidate in medicinal chemistry due to its unique structural features and potential biological activity Its combination Of an oxazole ring And a benzodioxine moiety offers A rich foundation For further exploration And development As research continues this compound may contribute significantly To The advancement Of therapeutic agents targeting various diseases